Cas no 61221-00-9 (N'-(1E)-(4-hydroxyphenyl)methylidene-2-(morpholin-4-yl)acetohydrazide)

• Product Name: N'-(1E)-(4-hydroxyphenyl)methylidene-2-(morpholin-4-yl)acetohydrazide
• CAS No: 61221-00-9
• MF: C₁₃H₁₇N₃O₃
• MW: 263.292382955551
• CID: 4066096
• PubChem ID: 135593744
• Update Time: 2025-06-09

N'-(1E)-(4-hydroxyphenyl)methylidene-2-(morpholin-4-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Morpholineacetic acid, [(4-hydroxyphenyl)methylene]hydrazide
• N'-(1E)-(4-hydroxyphenyl)methylidene-2-(morpholin-4-yl)acetohydrazide
• 61221-00-9
• AKOS024600086
• F0804-0202
• N'-[(1E)-(4-HYDROXYPHENYL)METHYLIDENE]-2-(MORPHOLIN-4-YL)ACETOHYDRAZIDE
• (E)-N'-(4-hydroxybenzylidene)-2-morpholinoacetohydrazide
• SR-01000009199
• N-[(E)-(4-hydroxyphenyl)methylideneamino]-2-morpholin-4-ylacetamide
• N'-(4-Hydroxybenzylidene)-2-morpholinoacetohydrazide
• SR-01000009199-1

• Inchi： 1S/C13H17N3O3/c17-12-3-1-11(2-4-12)9-14-15-13(18)10-16-5-7-19-8-6-16/h1-4,9,17H,5-8,10H2,(H,15,18)/b14-9+
• InChI Key： YHCRHOHHIUQZJJ-NTEUORMPSA-N
• SMILES： O1CCN(CC(N/N=C/C2C=CC(=CC=2)O)=O)CC1

Computed Properties

• Exact Mass: 263.12699141Da
• Monoisotopic Mass: 263.12699141Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.2Ų

Additional information on N'-(1E)-(4-hydroxyphenyl)methylidene-2-(morpholin-4-yl)acetohydrazide

Comprehensive Overview of N'-(1E)-(4-hydroxyphenyl)methylidene-2-(morpholin-4-yl)acetohydrazide (CAS No. 61221-00-9)

N'-(1E)-(4-hydroxyphenyl)methylidene-2-(morpholin-4-yl)acetohydrazide (CAS No. 61221-00-9) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, combines a morpholine ring with a hydrazide moiety, making it a subject of interest for scientists exploring novel therapeutic agents. The presence of the 4-hydroxyphenyl group further enhances its reactivity and potential biological activity, positioning it as a promising candidate for drug development.

In the context of current research trends, N'-(1E)-(4-hydroxyphenyl)methylidene-2-(morpholin-4-yl)acetohydrazide is often discussed alongside topics such as enzyme inhibition, antioxidant properties, and molecular docking studies. These areas are particularly relevant given the growing demand for compounds that can target specific biological pathways with high precision. Researchers are increasingly leveraging computational tools like AI-driven drug discovery to predict the behavior of such molecules, and this compound has been a part of several in silico studies aimed at identifying its potential interactions with proteins and enzymes.

The synthesis of N'-(1E)-(4-hydroxyphenyl)methylidene-2-(morpholin-4-yl)acetohydrazide involves a series of well-documented chemical reactions, often starting with the condensation of 4-hydroxybenzaldehyde with 2-(morpholin-4-yl)acetohydrazide. This process highlights the importance of green chemistry principles, as researchers strive to minimize waste and improve yield. The compound's stability under various conditions has also been a focal point, with studies examining its behavior in different solvents and pH levels to ensure its suitability for further applications.

One of the most frequently searched questions related to this compound is its potential role in neuroprotective therapies. Given the rising prevalence of neurodegenerative diseases, there is a strong interest in molecules that can cross the blood-brain barrier and exhibit protective effects. Preliminary studies suggest that N'-(1E)-(4-hydroxyphenyl)methylidene-2-(morpholin-4-yl)acetohydrazide may have properties that could be harnessed for this purpose, though further in vivo studies are needed to confirm these findings.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammation is a key factor in many chronic diseases, and the search for new compounds that can modulate inflammatory pathways is ongoing. The morpholine ring in this molecule is known to interact with various biological targets, making it a plausible candidate for anti-inflammatory drug development. Researchers are particularly keen on exploring its effects on cytokines and other markers of inflammation.

From a commercial perspective, N'-(1E)-(4-hydroxyphenyl)methylidene-2-(morpholin-4-yl)acetohydrazide is available through specialized chemical suppliers, often listed under its CAS No. 61221-00-9. Its purity and quality are critical for research purposes, and suppliers typically provide detailed analytical data, including HPLC and NMR spectra, to ensure compliance with research standards. The compound's shelf life and storage conditions are also important considerations for laboratories working with it.

In summary, N'-(1E)-(4-hydroxyphenyl)methylidene-2-(morpholin-4-yl)acetohydrazide represents a fascinating area of study at the intersection of chemistry and biology. Its unique structure and potential applications in drug discovery, neuroprotection, and anti-inflammatory research make it a compound worth watching. As scientific techniques advance, particularly in the realms of computational chemistry and high-throughput screening, the full scope of its capabilities may soon be uncovered, offering new avenues for therapeutic innovation.